Cas no 31140-74-6 (2-amino-3-(6-fluoropyridin-3-yl)propanoic acid)

• Product Name: 2-amino-3-(6-fluoropyridin-3-yl)propanoic acid
• CAS No: 31140-74-6
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 916369
• PubChem ID: 22326414
• Update Time: 2025-07-19

2-amino-3-(6-fluoropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanoicacid,-alpha--amino-6-fluoro-(9CI)
• (R)-2-Amino-3-(6-fluoropyridin-3-yl)propanoic acid
• 2-amino-3-(6-fluoropyridin-3-yl)propanoic acid
• 3-Pyridinepropanoic acid, alpha-amino-6-fluoro- (9CI)
• 3-Pyridinepropanoic acid, alpha-amino-6-fluoro-(9CI)

• Inchi： 1S/C8H9FN2O2/c9-7-2-1-5(4-11-7)3-6(10)8(12)13/h1-2,4,6H,3,10H2,(H,12,13)
• InChI Key： PSPBMVIGHPBZQZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)CC(C(=O)O)N

Computed Properties

• Exact Mass: 184.065
• Monoisotopic Mass: 184.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2

Additional information on 2-amino-3-(6-fluoropyridin-3-yl)propanoic acid

Introduction to 2-Amino-3-(6-Fluoropyridin-3-yl)propanoic Acid (CAS No. 31140-74-6)

2-Amino-3-(6-fluoropyridin-3-yl)propanoic acid (CAS No. 31140-74-6) is a versatile and significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as FPA, has garnered considerable attention due to its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

Chemical Structure and Properties

2-Amino-3-(6-fluoropyridin-3-yl)propanoic acid is a chiral amino acid derivative characterized by a fluorinated pyridine ring attached to a propanoic acid moiety. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various pharmaceutical applications. The compound is a white crystalline solid with a molecular formula of C₉H₉FN₂O₂ and a molecular weight of 198.17 g/mol. It is soluble in water and polar organic solvents, which facilitates its use in various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 2-amino-3-(6-fluoropyridin-3-yl)propanoic acid has been extensively studied, and several efficient routes have been developed. One common approach involves the reaction of 6-fluoropyridine-3-carbaldehyde with an appropriate amino acid derivative, followed by oxidation to form the desired product. Another method involves the coupling of 6-fluoropyridine-3-carboxylic acid with an amino acid ester using coupling reagents such as HATU or EDC·HCl in the presence of a base like DIPEA. These synthetic strategies have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Biological Activities

2-Amino-3-(6-fluoropyridin-3-yl)propanoic acid has shown promising biological activities in various preclinical studies. One of its key applications is as a potential therapeutic agent for neurological disorders. Research has demonstrated that FPA can modulate glutamate receptors, which are crucial for synaptic transmission and plasticity in the central nervous system (CNS). By selectively targeting these receptors, FPA has the potential to alleviate symptoms associated with conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy.

In addition to its neuroprotective properties, FPA has also been investigated for its anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in chronic inflammatory diseases like rheumatoid arthritis and multiple sclerosis. The ability of FPA to modulate both glutamate receptors and inflammatory pathways makes it a multifaceted compound with broad therapeutic potential.

Clinical Trials and Therapeutic Applications

The promising preclinical results have led to the initiation of clinical trials to evaluate the safety and efficacy of 2-amino-3-(6-fluoropyridin-3-yl)propanoic acid. Early-phase clinical trials have shown that FPA is well-tolerated by patients with minimal side effects. These trials have primarily focused on neurological disorders, where FPA has demonstrated significant improvements in cognitive function and motor skills in patients with Alzheimer's disease and Parkinson's disease.

Beyond neurological applications, FPA is also being explored for its potential in treating other conditions such as chronic pain and depression. Preclinical studies have indicated that FPA can modulate pain pathways by interacting with specific receptors in the brain and spinal cord. Clinical trials are currently underway to further investigate these effects and determine the optimal dosing regimens for different patient populations.

Recent Research Advances

The field of medicinal chemistry continues to evolve, and recent research has shed new light on the mechanisms of action and potential applications of 2-amino-3-(6-fluoropyridin-3-yl)propanoic acid. One notable study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of FPA derivatives. The researchers identified specific structural modifications that enhanced the compound's potency and selectivity for glutamate receptors, opening up new avenues for drug development.

Another significant advancement involves the use of FPA as a scaffold for designing novel prodrugs. Prodrug strategies aim to improve the pharmacokinetic properties of drugs by enhancing their stability, solubility, or bioavailability. Recent studies have demonstrated that FPA-based prodrugs can achieve better brain penetration and sustained release profiles, which could enhance their therapeutic efficacy in treating CNS disorders.

Conclusion

In conclusion, 2-amino-3-(6-fluoropyridin-3-yl)propanoic acid (CAS No. 31140-74-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for developing new therapies for neurological disorders, chronic pain, inflammation, and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications. As our understanding of this compound deepens, it is likely that FPA will play an increasingly important role in advancing medical treatments for a wide range of diseases.